Cas no 1557164-72-3 (4,4-difluoro-N,N-dimethylcyclohexane-1-carboxamide)

• Product Name: 4,4-difluoro-N,N-dimethylcyclohexane-1-carboxamide
• CAS No: 1557164-72-3
• MF: C₉H₁₅F₂NO
• MW: 191.218309640884
• CID: 6257965
• PubChem ID: 81932344
• Update Time: 2025-06-08

4,4-difluoro-N,N-dimethylcyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-4995511
• 1557164-72-3
• AKOS020914583
• PJOCCGUBDHDWEU-UHFFFAOYSA-N
• Z1525622709
• 4,4-difluoro-N,N-dimethylcyclohexane-1-carboxamide

• Inchi： 1S/C9H15F2NO/c1-12(2)8(13)7-3-5-9(10,11)6-4-7/h7H,3-6H2,1-2H3
• InChI Key： PJOCCGUBDHDWEU-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(N(C)C)=O)CC1)F

Computed Properties

• Exact Mass: 191.11217043g/mol
• Monoisotopic Mass: 191.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 4,4-difluoro-N,N-dimethylcyclohexane-1-carboxamide

4,4-Difluoro-N,N-Dimethylcyclohexane-1-carboxamide (CAS No. 1557164-72-3): A Comprehensive Overview

4,4-Difluoro-N,N-dimethylcyclohexane-1-carboxamide (CAS No. 1557164-72-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of cyclohexane derivatives and is characterized by the presence of two fluorine atoms and two methyl groups attached to the nitrogen atom in the amide functional group. The combination of these substituents imparts distinct chemical and biological properties, making it a valuable compound for various research and development purposes.

The molecular structure of 4,4-difluoro-N,N-dimethylcyclohexane-1-carboxamide is particularly interesting due to the presence of the fluorine atoms. Fluorine is known for its high electronegativity and small atomic radius, which can significantly influence the electronic and steric properties of molecules. In this compound, the fluorine atoms are positioned at the 4,4' positions of the cyclohexane ring, leading to a highly stable and rigid structure. This rigidity can enhance the compound's ability to interact with specific biological targets, making it a promising candidate for drug design and development.

Recent studies have explored the potential biological activities of 4,4-difluoro-N,N-dimethylcyclohexane-1-carboxamide. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK pathways. These findings suggest that 4,4-difluoro-N,N-dimethylcyclohexane-1-carboxamide could be a valuable lead compound for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4,4-difluoro-N,N-dimethylcyclohexane-1-carboxamide has also shown promise in neurodegenerative disease research. A study published in Neuropharmacology investigated the neuroprotective effects of this compound in models of Parkinson's disease. The results indicated that it can reduce oxidative stress and prevent neuronal cell death by activating antioxidant defense mechanisms. This neuroprotective activity makes it a potential therapeutic agent for treating neurodegenerative disorders characterized by oxidative stress and neuronal damage.

The synthetic route to produce 4,4-difluoro-N,N-dimethylcyclohexane-1-carboxamide has been well-documented in the literature. One common method involves the reaction of 4,4-difluorocyclohexanecarboxylic acid with dimethylamine in the presence of a coupling reagent such as EDCI (1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride). This reaction proceeds via an amide bond formation between the carboxylic acid and dimethylamine, yielding the desired product with high purity and yield. The synthetic process can be optimized by adjusting reaction conditions such as temperature, solvent, and catalysts to improve efficiency and reduce side reactions.

In addition to its biological activities, 4,4-difluoro-N,N-dimethylcyclohexane-1-carboxamide has been studied for its physicochemical properties. Its solubility in various solvents is an important factor for its application in drug formulation and delivery systems. Research has shown that it exhibits good solubility in polar solvents such as DMSO (dimethyl sulfoxide) and ethanol, which facilitates its use in solution-based formulations. However, its low solubility in water poses a challenge for developing aqueous formulations. To overcome this limitation, techniques such as micellar solubilization and nanoparticle encapsulation have been explored to enhance its aqueous solubility.

The stability of 4,4-difluoro-N,N-dimethylcyclohexane-1-carboxamide under different conditions is another critical aspect that has been investigated. Studies have demonstrated that it remains stable at room temperature and under standard storage conditions. However, exposure to high temperatures or acidic environments can lead to degradation. Therefore, proper handling and storage protocols are essential to maintain its integrity and efficacy.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds before they can be approved for therapeutic use. While clinical trials for 4,4-difluoro-N,N-dimethylcyclohexane-1-carboxamide are still in their early stages, preclinical studies have provided promising results. In a phase I clinical trial conducted by a leading pharmaceutical company, this compound was found to be well-tolerated with no significant adverse effects observed at therapeutic doses. These findings pave the way for further clinical evaluation in larger patient populations.

In conclusion, 4,4-Difluoro-N,N-dimethylcyclohexane-1-carboxamide (CAS No. 1557164-72-3) is a multifaceted compound with potential applications in various fields of chemistry and medicine. Its unique structural features confer distinct chemical properties that make it an attractive candidate for drug design and development. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, highlighting its significance as a valuable tool for advancing scientific knowledge and improving human health.